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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing phenethylammonium iodide
(PEAI) for the interfacial modification of perovskite materials, a technique proven to enhance
the efficiency and stability of perovskite solar cells (PSCs). The following sections detail the
mechanism of action, experimental protocols, and performance data associated with PEAI
treatment.

Introduction: The Role of PEAI in Perovskite Solar
Cells

Phenethylammonium iodide (PEAI) is an organic halide salt that has emerged as a key material
for passivating defects and improving the overall performance of perovskite solar cells.[1][2]
When applied to the surface of a 3D perovskite film, PEAI can form a 2D or quasi-2D
perovskite capping layer.[3][4] This interfacial modification serves several critical functions:

o Defect Passivation: The PEA* cations and I~ anions from PEAI can effectively passivate
surface and grain boundary defects, such as undercoordinated Pb?* ions and iodine
vacancies, which are common in 3D perovskite films.[5][6] This passivation reduces non-
radiative recombination, leading to improved charge carrier lifetimes.[1][7]
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» Enhanced Stability: The bulky and hydrophobic nature of the phenethylammonium cation
provides a protective barrier against environmental factors like moisture, enhancing the long-
term stability of the perovskite device.[3][8]

e Improved Charge Extraction: The formation of a 2D/3D perovskite heterostructure can create
a favorable energy level alignment, facilitating more efficient extraction of charge carriers
(holes) towards the hole transport layer (HTL).[3][9]

o Reduced Hysteresis: By passivating defects and suppressing ion migration, PEAI treatment
can significantly reduce the current-voltage (J-V) hysteresis often observed in perovskite
solar cells.[1][10]

Data Presentation: Performance Enhancement with
PEAI

The interfacial modification of perovskite solar cells with PEAI has consistently led to significant
improvements in key photovoltaic parameters. The following table summarizes the
performance of PSCs with and without PEAI treatment from various studies.
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Perovskite . .
Study Reference . Without PEAI With PEAI
Composition

PCE (%) VOC (V) JSC (mA/cm?)

Jiang et al. (2019)[1]  HC(NHz2)2—CHsNHs

[2] mixed perovskite
Triple-cation

Wu et al. (2023)[4] ) 20.86 1.091
perovskite

Li et al. (2025)[11] Inverted PSC 22.01

Li et al. (2025) (with
Inverted PSC 22.01

OAN[11]

i Cs0.2FA0.8PbI2.8CI0.
Tien et al. (2022)[12] 18.9

2

MAO.9FA0.1Pbl2.85Br

Zhang et al. (2025)[6
g ( )[6] 0.15

Pascual et al. (2023) Inverted FAXCs1—
[13] xPbls

20.15

Experimental Protocols

This section provides detailed methodologies for the synthesis of PEAI and its application for
the interfacial modification of perovskite films.

Synthesis of Phenethylammonium lodide (PEAI)

Materials:

Phenethylamine (99%)

Hydroiodic acid (HI, 57 wt% in water)

Ethanol

Diethyl ether

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.researchgate.net/publication/332132994_Surface_passivation_of_perovskite_film_for_efficient_solar_cells
https://scispace.com/papers/surface-passivation-of-perovskite-film-for-efficient-solar-3fqx8z5o8k
https://www.perovskite-info.com/researchers-develop-3d2d-perovskite-solar-cell-2308-efficiency-thanks-peai-salt
https://www.opticsjournal.net/Articles/OJfb630058110214f3/FullText
https://www.opticsjournal.net/Articles/OJfb630058110214f3/FullText
https://pubs.acs.org/doi/10.1021/acsomega.2c03976
https://www.researchgate.net/publication/391465313_Preparation_and_Properties_of_Perovskite_Solar_Cells_by_PEAI_Surface_Treatment
https://pubs.acs.org/doi/10.1021/acsami.5c15923
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Round-bottom flask

e Magnetic stirrer

 Rotary evaporator

Procedure:

In a round-bottom flask, dissolve phenethylamine in ethanol.

e Slowly add a stoichiometric amount of hydroiodic acid to the solution while stirring in an ice
bath.

« Continue stirring the mixture at room temperature for several hours.

e Remove the solvent using a rotary evaporator until a white precipitate forms.

o Wash the precipitate several times with diethyl ether to remove any unreacted precursors.
» Dry the resulting white powder (PEAI) in a vacuum oven overnight.

o Store the synthesized PEAI in a desiccator or glovebox to prevent moisture absorption.

Interfacial Modification of Perovskite Films with PEAI

This protocol describes the post-treatment of a pre-deposited 3D perovskite film with a PEAI
solution.

Materials:

Synthesized PEAI powder

Isopropanol (IPA) or other suitable solvent

Substrate with a deposited 3D perovskite film (e.g., FTO/SnOz/Perovskite)

Spin coater

Hotplate
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Procedure:

o Prepare the PEAI solution: Dissolve PEAI powder in isopropanol to the desired
concentration. Common concentrations range from 1.5 mg/mL to 20 mg/mL.[6][12] The
optimal concentration can be material and device architecture dependent.

» Perovskite Film Preparation: Fabricate the 3D perovskite film on the desired substrate (e.g.,
FTO/ETL) using a standard deposition method (e.g., one-step spin coating with anti-solvent

guenching).
o PEAI Deposition:
o Place the substrate with the perovskite film onto the spin coater.
o Dispense a sufficient amount of the PEAI solution to cover the entire perovskite surface.

o Spin coat the PEAI solution. A typical spin coating program is a two-step process, for
example, 3000 rpm for 30 seconds.

e Annealing:

o Transfer the substrate to a hotplate and anneal at a temperature typically around 100°C
for 10 minutes. This step helps in the formation of the 2D/quasi-2D perovskite layer and

removes residual solvent.

o Completion of the Device: Proceed with the deposition of the subsequent layers, such as the
hole transport layer (e.g., Spiro-OMeTAD) and the metal contact (e.g., gold or silver), to
complete the solar cell fabrication.

Visualizations
Mechanism of PEAI Passivation
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Mechanism of PEAI Passivation at the Perovskite Interface
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Caption: PEAI passivation mechanism at the perovskite interface.

Experimental Workflow for PEAI Interfacial Modification

© 2025 BenchChem. All rights reserved.

6/10 Tech Support


https://www.benchchem.com/product/b1147654?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Workflow for PEAI Interfacial Modification
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Caption: Workflow for PEAI modification of perovskite solar cells.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1147654?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Logical Relationship of PEAI Treatment and
Performance Enhancement

Logical Flow of PEAI-Induced Performance Enhancement
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Caption: PEAI treatment's impact on perovskite solar cell performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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